[4-(7-Chloroquinolin-4-yl)piperazin-1-yl]-phenylmethanone

• IUPAC Name: [4-(7-chloroquinolin-4-yl)piperazin-1-yl]-phenylmethanone
• InChI: InChI=1S/C20H18ClN3O/c21-16-6-7-17-18(14-16)22-9-8-19(17)23-10-12-24(13-11-23)20(25)15-4-2-1-3-5-15/h1-9,14H,10-13H2
• InChI Key: NCLNQTSRRWZTOU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=C3C=CC(=CC3=NC=C2)Cl)C(=O)C4=CC=CC=C4
• Molecular Formula: C20H18ClN3O
• Molecular Weight: 351.8 g/mol

Description

“[4-(7-Chloroquinolin-4-yl)piperazin-1-yl]-phenylmethanone” is a compound that has been studied for its antimicrobial properties. It is also known as Piperaquine, an antimalarial agent highly active against chloroquine-resistant Plasmodium falciparum and Plasmodium vivax.

Synthesis Analysis

The compound is prepared via a multistep synthesis process. This involves acrylation without base, cyclisation, hydrolysis, decarboxylation, electrophilic chlorination reactions, and subsequent chloro-amine coupling with various substituted benzoyl chloride derivatives.

Molecular Structure Analysis

The molecular formula of the compound is C29H32Cl2N6. The structure of the synthesized compounds was established using elemental analysis, FT-IR, H NMR, C NMR, and Mass spectroscopy.

Chemical Reactions Analysis

The compound undergoes various chemical reactions during its synthesis, including acrylation, cyclisation, hydrolysis, decarboxylation, and electrophilic chlorination.

Physical And Chemical Properties Analysis

The compound has a melting point of 86-88 °C. Its IR spectrum shows peaks corresponding to various functional groups, including C-H stretching in aromatic, C=O stretching in amide, aromatic ring skeleton, C=C stretching in aromatic ring, C-N stretching in aromatic ring, C=C bending, C-C bending, C-H bending, m-disubstituted aromatic ring, and C-Cl stretching.